2-Cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide

• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• IUPAC Name: 2-cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C11H10N2O3/c1-16-10-5-7(2-3-9(10)14)4-8(6-12)11(13)15/h2-5,14H,1H3,(H2,13,15)
• InChI Key: XGWRIMMSDUGXTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C(=O)N)O

Description

2-Cyano-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction mixture of vanillin (1.52 g, 0.01 mol), α-cyanoacetamide (0.84 g, 0.01 mol), ethanol (25 mL) and piperidine (6 drops) is heated at reflux for 1 hour and then allowed to cool to room temperature. The reaction mixture is acidified to pH of about 3-4 by addition of a few drops of concentrated HCl. The product which is collected by filtration, washed with ethanol and dried in air has the following structure supported by mass spectrometry: ##STR23## The yield of product is 1.5 g (68.8%). In methylene chloride the product has an absorption maximum of 352 nm.